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Compound of Interest

Compound Name: 3-Fluorobenzonitrile

Cat. No.: B1294923 Get Quote

Essential Safety and Handling Guide for 3-
Fluorobenzonitrile
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals like 3-Fluorobenzonitrile is paramount. This guide provides immediate, essential

safety protocols, and logistical plans for its use and disposal, reinforcing our commitment to

laboratory safety and building trust through value-added information beyond the product itself.

Chemical Identifier:

Name: 3-Fluorobenzonitrile

CAS Number: 403-54-3

Molecular Formula: FC₆H₄CN

Hazard Identification and Classification
3-Fluorobenzonitrile is classified as a hazardous substance. The following table summarizes

its hazard classifications according to the Globally Harmonized System (GHS).[1]
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Hazard Class Category Hazard Statement

Flammable Liquids 4 H227: Combustible liquid.

Acute Toxicity, Oral 4 H302: Harmful if swallowed.[1]

Skin Irritation 2 H315: Causes skin irritation.[1]

Serious Eye Damage 1
H318: Causes serious eye

damage.[1]

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation.[1]

Signal Word: Danger[1]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to minimize exposure risk. The following table

outlines the required PPE for handling 3-Fluorobenzonitrile.
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Body Part Required PPE Specification

Eyes/Face Safety goggles and face shield

Goggles should meet ANSI

Z.87.1 1989 standard or

European Standard EN166. A

face shield is required when

there is a risk of splashing.[2]

[3]

Hands Chemical-resistant gloves

Nitrile gloves are suitable for

protection against bases, oils,

and many solvents.[4][5]

Always inspect gloves before

use and change them

immediately upon

contamination.[6]

Body Laboratory coat

A flame-resistant lab coat,

such as Nomex®, should be

worn over cotton clothing.[3]

The lab coat should be

buttoned and fit properly to

cover as much skin as

possible.[3]

Respiratory Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if working

in a poorly ventilated area or if

exposure limits are exceeded.

[2][7] A full-face respirator can

also be used.[6]

Feet Closed-toe shoes
Shoes must cover the entire

foot.[3]

Procedural, Step-by-Step Guidance
Handling and Storage:
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Ventilation: Always handle 3-Fluorobenzonitrile in a well-ventilated area, preferably within a

chemical fume hood.[8]

Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition

as it is a combustible liquid.[2] Take measures to prevent the buildup of electrostatic charge.

[8]

Personal Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in

the work area.[1]

Storage: Store in a cool, dry, and well-ventilated place.[8] Keep the container tightly closed

and store locked up.[1] Containers that have been opened must be carefully resealed and

kept upright to prevent leakage.[8]

Spill and Leak Procedures:

Evacuation: Evacuate personnel from the spill area.[1][8]

Ventilation and Ignition Control: Ensure adequate ventilation and remove all sources of

ignition.[1][8]

Containment: Contain the spillage using an inert absorbent material such as sand, silica gel,

or universal binder.[2] Prevent the spill from entering drains.[1][8]

Cleanup: Collect the absorbed material using spark-proof tools and place it in a suitable,

closed container for disposal.[6]

Disposal Plan:

Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste and consult local, regional, and national regulations for

complete and accurate classification.[2]

Disposal Method: Dispose of the contents and container to an approved waste disposal

plant.[1] This may involve incineration in a chemical incinerator equipped with an afterburner

and scrubber. Do not empty into drains.[2]
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Professional Service: It is recommended to contact a licensed professional waste disposal

service to dispose of this material.

Emergency First Aid Measures
Exposure Route First Aid Protocol

Ingestion

If swallowed, get medical help immediately.[1]

Rinse mouth with water.[1] Do NOT induce

vomiting.

Skin Contact

If on skin, wash with plenty of water.[1] If skin

irritation occurs, get medical help.[1] Take off

contaminated clothing and wash it before reuse.

[1]

Eye Contact

If in eyes, immediately rinse with water for

several minutes.[1] Remove contact lenses, if

present and easy to do. Continue rinsing.[1] Get

medical help immediately.[1]

Inhalation

If inhaled, remove the person to fresh air and

keep comfortable for breathing.[1] Get medical

help if you feel unwell.[1]

Workflow for Handling 3-Fluorobenzonitrile
The following diagram illustrates the standard operating procedure for safely handling 3-
Fluorobenzonitrile in a laboratory setting.
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Caption: Workflow for Safe Handling of 3-Fluorobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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